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Compound of Interest

Compound Name: 5-Bromo-2-hydrazinopyridine

Cat. No.: B1279471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. It

is not a substitute for a comprehensive Safety Data Sheet (SDS) and should be used in

conjunction with official safety documentation and established laboratory safety protocols.

Executive Summary
5-Bromo-2-hydrazinopyridine is a heterocyclic organic compound with applications in

pharmaceutical synthesis and research. Due to the presence of a hydrazine moiety and a

brominated pyridine ring, this compound presents significant health hazards that necessitate

stringent safety and handling protocols. This guide provides a comprehensive overview of the

known safety, handling, and toxicity information for 5-Bromo-2-hydrazinopyridine, based on

available data. While specific quantitative toxicological data for this compound is limited, this

guide extrapolates potential hazards based on its chemical structure and the known toxicology

of related compounds.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 5-Bromo-2-hydrazinopyridine is

presented in Table 1.

Table 1: Chemical and Physical Properties of 5-Bromo-2-hydrazinopyridine
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Property Value Reference(s)

Chemical Name 5-Bromo-2-hydrazinopyridine [1][2]

Synonyms (5-bromopyridin-2-yl)hydrazine [1][2]

CAS Number 77992-44-0 [2]

Molecular Formula C₅H₆BrN₃ [2]

Molecular Weight 188.03 g/mol [2]

Appearance

White to off-white or light

yellow to light orange

crystalline solid/powder.[3][4]

Melting Point 132-137 °C [2]

Solubility

Slight solubility in water;

moderate solubility in polar

organic solvents like ethanol

and dimethyl sulfoxide

(DMSO).[3][4]

Safety and Hazard Information
5-Bromo-2-hydrazinopyridine is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear

indication of its potential health risks.

GHS Classification
The GHS classification for 5-Bromo-2-hydrazinopyridine, based on aggregated data from

multiple suppliers, is summarized in Table 2.

Table 2: GHS Hazard Classification for 5-Bromo-2-hydrazinopyridine
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Hazard
Class

Category
GHS
Code

Signal
Word

Pictogra
m

Percenta
ge of
Notificati
ons

Referenc
e(s)

Acute

Toxicity

(Oral)

3 H301 Danger 💀 97.6% [1][5]

Skin

Corrosion/I

rritation

2 H315 Danger corrosive 100% [1][5]

Serious

Eye

Damage/E

ye Irritation

1 H318 Danger corrosive 97.6% [1][5]

Specific

Target

Organ

Toxicity

(Single

Exposure)

3 H335 Danger ❗ 97.6% [1][5]

Note: The percentages reflect the proportion of notifications to the ECHA C&L Inventory that

include the specified hazard classification.[1]

Hazard and Precautionary Statements
The corresponding hazard (H) and precautionary (P) statements are crucial for safe handling

and are detailed in Table 3.

Table 3: Hazard and Precautionary Statements for 5-Bromo-2-hydrazinopyridine
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Type Code Statement Reference(s)

Hazard H301 Toxic if swallowed. [1][5]

H315 Causes skin irritation. [1][5]

H318
Causes serious eye

damage.
[1][5]

H335
May cause respiratory

irritation.
[1][5]

Precautionary

(Prevention)
P261

Avoid breathing

dust/fume/gas/mist/va

pours/spray.

[5][6]

P264

Wash hands

thoroughly after

handling.

[7]

P270

Do not eat, drink or

smoke when using

this product.

[8]

P271

Use only outdoors or

in a well-ventilated

area.

[6][8]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[6][7]

Precautionary

(Response)
P301+P310

IF SWALLOWED:

Immediately call a

POISON CENTER or

doctor/physician.

[5]

P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

[5][7]
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P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[6][9]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[6][7]

P310

Immediately call a

POISON CENTER or

doctor/physician.

[5]

P332+P313

If skin irritation occurs:

Get medical

advice/attention.

[6][9]

P362+P364

Take off contaminated

clothing and wash it

before reuse.

[9]

Precautionary

(Storage)
P403+P233

Store in a well-

ventilated place. Keep

container tightly

closed.

[9]

P405 Store locked up. [9]

Precautionary

(Disposal)
P501

Dispose of

contents/container in

accordance with

local/regional/national/

international

regulations.

[6][9]
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Handling and Storage
Proper handling and storage procedures are paramount to minimize the risk of exposure.

Personal Protective Equipment (PPE)
A comprehensive list of recommended PPE is provided in Table 4.

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Reference(s)

Eye/Face Protection
Chemical safety goggles and a

face shield.
[10]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), lab coat,

and other protective clothing

as necessary to prevent skin

contact.

[10]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used if

engineering controls are

insufficient to maintain airborne

concentrations below exposure

limits or if irritation is

experienced.

[10]

Safe Handling Workflow
The following diagram outlines the essential steps for the safe handling of 5-Bromo-2-
hydrazinopyridine.
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Caption: Workflow for the safe handling of 5-Bromo-2-hydrazinopyridine.
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Storage and Disposal
Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents.[4][11] Keep the container tightly sealed.[4][11]

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow this chemical to enter the environment.

Toxicity Information
Detailed toxicological studies on 5-Bromo-2-hydrazinopyridine are not readily available in the

public domain. The information presented here is based on its GHS classification and the

known toxicology of related hydrazine and pyridine compounds.

Acute Toxicity
Oral: Classified as Acute Toxicity Category 3 (H301: Toxic if swallowed).[1][5] Ingestion may

cause serious adverse health effects or death.

Dermal: No specific data is available, but skin contact should be avoided.

Inhalation: May cause respiratory irritation (H335).[1][5]

Skin and Eye Irritation
Skin: Causes skin irritation (H315).[1][5] Prolonged or repeated contact may lead to

dermatitis.

Eyes: Causes serious eye damage (H318).[1][5] Contact can result in irreversible eye injury.

Chronic Toxicity and Other Health Effects
While specific data for 5-Bromo-2-hydrazinopyridine is lacking, the toxicity of its constituent

moieties provides insight into potential long-term health effects.

Hydrazine Derivatives: Many hydrazine compounds are known to be genotoxic and are

considered potential human carcinogens.[2] They can also cause damage to the liver,

kidneys, and central nervous system upon prolonged exposure.[12][13]
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Brominated Pyridines: Some brominated aromatic compounds have been shown to be

hepatotoxic.[14]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Table 5: First Aid Measures for 5-Bromo-2-hydrazinopyridine

Exposure Route First Aid Procedure Reference(s)

Ingestion

Do NOT induce vomiting.

Immediately call a poison

control center or physician.

Rinse mouth with water.

[5][9]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Get medical attention if

irritation persists.

[9][13]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[9][13]

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical attention.

[6][9][13]
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Experimental Protocols (General)
Specific experimental protocols for the toxicological evaluation of 5-Bromo-2-
hydrazinopyridine are not available. However, standardized OECD guidelines are followed for

the GHS classifications. A general overview of these protocols is provided below.

Acute Oral Toxicity (General Protocol based on OECD
Guidelines)
The acute oral toxicity is typically determined using methods like the Up-and-Down Procedure

(OECD 425), Acute Toxic Class Method (OECD 423), or Fixed Dose Procedure (OECD 420).

The general steps involve:

Fasting of the test animals (usually rats) overnight.

Administration of a single dose of the substance via gavage.

Observation of the animals for signs of toxicity and mortality over a period of 14 days.

Necropsy of all animals at the end of the observation period.

Skin Irritation (General Protocol based on OECD
Guideline 404)

Application of the test substance to a small area of shaved skin on a test animal (usually a

rabbit).

The substance is held in contact with the skin for a specified period (e.g., 4 hours).

Observation and scoring of skin reactions (erythema and edema) at specific time points

(e.g., 1, 24, 48, and 72 hours) after removal of the substance.

Serious Eye Damage (General Protocol based on OECD
Guideline 405)

Instillation of a single dose of the test substance into the conjunctival sac of one eye of a test

animal (usually a rabbit).
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The other eye serves as a control.

Observation and scoring of ocular lesions (corneal opacity, iritis, conjunctival redness, and

chemosis) at specific intervals (e.g., 1, 24, 48, and 72 hours) after instillation.

Postulated Metabolic Pathway and Mechanism of
Toxicity
There is no specific information on the metabolic pathway of 5-Bromo-2-hydrazinopyridine.

However, based on the metabolism of hydrazine and pyridine derivatives, a plausible pathway

can be postulated. Hydrazine derivatives are known to undergo metabolic activation, which can

lead to the formation of reactive intermediates.

Parent Compound

Metabolic Activation
(e.g., Cytochrome P450) Reactive Intermediates

Toxic Outcomes

5-Bromo-2-hydrazinopyridine

Oxidation of
Hydrazine Moiety

Phase I
Metabolism

Hydroxylation of
Pyridine Ring

Phase I
Metabolism

Free Radicals

Electrophilic Species

Covalent Binding to
Macromolecules
(DNA, Proteins)

Oxidative Stress

Cellular Damage
(Hepatotoxicity, Nephrotoxicity)

Click to download full resolution via product page

Caption: Postulated metabolic activation and toxicity pathway for 5-Bromo-2-
hydrazinopyridine.

The toxicity of hydrazine derivatives is often attributed to their metabolism into reactive species

that can cause cellular damage through mechanisms like covalent binding to macromolecules

and the generation of oxidative stress.[1][6] The pyridine ring can also undergo metabolic

transformations, potentially leading to the formation of toxic metabolites.[11]

Conclusion
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5-Bromo-2-hydrazinopyridine is a hazardous chemical that requires careful handling by

trained professionals in a controlled laboratory environment. Its acute oral toxicity, severe eye

and skin irritation potential, and respiratory irritation hazards are well-documented through its

GHS classification. While specific quantitative toxicological data and detailed experimental

protocols for this compound are not readily available, a conservative approach to safety, based

on the known hazards of hydrazine and pyridine derivatives, is strongly recommended.

Adherence to the handling, storage, and first aid procedures outlined in this guide is essential

to mitigate the risks associated with its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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